Cas no 1004451-87-9 (2-(3-cyclopropyl-1H-pyrazol-1-yl)ethan-1-amine)

2-(3-cyclopropyl-1H-pyrazol-1-yl)ethan-1-amine structure
1004451-87-9 structure
Product Name:2-(3-cyclopropyl-1H-pyrazol-1-yl)ethan-1-amine
CAS No:1004451-87-9
MF:C8H13N3
MW:151.208921194077
MDL:MFCD06740526
CID:1025324
PubChem ID:7176043
Update Time:2025-04-20

2-(3-cyclopropyl-1H-pyrazol-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Cyclopropylpyrazol-1-yl)ethylamine
    • 2-(3-Cyclopropyl-1H-pyrazol-1-yl)ethamine
    • 2-(3-Cyclopropyl-pyrazol-1-yl)-ethylamine
    • 2-(3-cyclopropylpyrazolyl)ethylamine
    • AC1OGUYG
    • ANW-69451
    • CTK7E8654
    • MolPort-000-163-850
    • SBB022854
    • AKOS B023880
    • VITAS-BB TBB009269
    • ART-CHEM-BB B023880
    • 2-(3-cyclopropyl-1H-pyrazol-1-yl)ethanamine
    • 2-(3-cyclopropyl-1H-pyrazol-1-yl)ethan-1-amine
    • DB-337594
    • CS-0034134
    • J-000134
    • 1004451-87-9
    • STK350050
    • AKOS000312127
    • 1H-Pyrazole-1-ethanamine, 3-cyclopropyl-
    • EN300-261897
    • FS-1934
    • DTXSID70428338
    • 2-(3-cyclopropylpyrazol-1-yl)ethanamine
    • MDL: MFCD06740526
    • Inchi: 1S/C8H13N3/c9-4-6-11-5-3-8(10-11)7-1-2-7/h3,5,7H,1-2,4,6,9H2
    • InChI Key: RKGOWTMHXCPCJL-UHFFFAOYSA-N
    • SMILES: N1(CCN)C=CC(C2CC2)=N1

Computed Properties

  • Exact Mass: 151.11109
  • Monoisotopic Mass: 151.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • PSA: 43.84

2-(3-cyclopropyl-1H-pyrazol-1-yl)ethan-1-amine Pricemore >>

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Enamine
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